Cas no 2171993-10-3 (2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid)

• Product Name: 2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid
• CAS No: 2171993-10-3
• MF: C₁₀H₉FN₂O₃
• MW: 224.188465833664
• CID: 6069177
• PubChem ID: 165524267
• Update Time: 2023-12-30

2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid
• 2-amino-3-fluoro-6-[(prop-2-yn-1-yloxy)amino]benzoic acid
• 2171993-10-3
• EN300-1450196

• Inchi： 1S/C10H9FN2O3/c1-2-5-16-13-7-4-3-6(11)9(12)8(7)10(14)15/h1,3-4,13H,5,12H2,(H,14,15)
• InChI Key： PIIGTJRVUGYYRD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1N)NOCC#C

Computed Properties

• Exact Mass: 224.05972032g/mol
• Monoisotopic Mass: 224.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų